Cas no 219689-55-1 (2-Amino-5-chloro-N-(cyclopropylmethyl)benzamide)

• Product Name: 2-Amino-5-chloro-N-(cyclopropylmethyl)benzamide
• CAS No: 219689-55-1
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• MDL: MFCD00117273
• CID: 4777188
• PubChem ID: 2774479
• Update Time: 2025-06-15

2-Amino-5-chloro-N-(cyclopropylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chloro-N-(cyclopropylmethyl)benzamide
• NE41852
• Z927535612
• 2-Amino-5-chloro-N-(cyclopropylmethyl)benzamide

• MDL： MFCD00117273
• Inchi： 1S/C11H13ClN2O/c12-8-3-4-10(13)9(5-8)11(15)14-6-7-1-2-7/h3-5,7H,1-2,6,13H2,(H,14,15)
• InChI Key： PPJVOAZQMCAIIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCC1CC1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-Amino-5-chloro-N-(cyclopropylmethyl)benzamide

Comprehensive Overview of 2-Amino-5-chloro-N-(cyclopropylmethyl)benzamide (CAS No. 219689-55-1)

2-Amino-5-chloro-N-(cyclopropylmethyl)benzamide (CAS No. 219689-55-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative features a unique molecular structure, combining a chlorinated aromatic ring with a cyclopropylmethyl substituent, which contributes to its distinct physicochemical properties. Researchers are particularly interested in its potential as a bioactive intermediate for drug discovery, given its ability to modulate specific biological pathways.

The compound's CAS No. 219689-55-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its 2-amino-5-chloro moiety is often explored for hydrogen-bonding interactions in molecular design, while the N-(cyclopropylmethyl) group introduces steric constraints that can enhance target selectivity. These structural attributes align with current trends in fragment-based drug design and scaffold hopping strategies, addressing the growing demand for novel chemotypes in medicinal chemistry.

Recent studies highlight the compound's relevance in developing kinase inhibitors and GPCR modulators, two hot topics in precision medicine. The rise of AI-driven drug discovery platforms has further amplified interest in such building blocks, as machine learning models frequently prioritize benzamide derivatives for virtual screening. This intersects with frequent search queries like "benzamide derivatives in drug discovery" and "small molecule kinase inhibitors 2024", reflecting the scientific community's focus on targeted therapies.

From a synthetic chemistry perspective, 2-Amino-5-chloro-N-(cyclopropylmethyl)benzamide exemplifies modern green chemistry principles. Its preparation typically involves palladium-catalyzed cross-coupling or microwave-assisted amidation, methodologies that dominate discussions around sustainable synthesis. Environmental considerations have made these processes a frequent search topic, with terms like "microwave synthesis optimization" showing increased traction in academic literature and patent filings.

The compound's crystalline properties and solubility profile also make it a case study in pharmaceutical formulation research. With the pharmaceutical industry prioritizing oral bioavailability enhancement, structural features like the cyclopropyl group are investigated for their impact on logP values and metabolic stability. These aspects directly respond to trending searches such as "improving drug solubility 2024" and "cyclopropyl in medicinal chemistry".

Analytical characterization of CAS 219689-55-1 typically employs advanced techniques like LC-MS/MS and NMR spectroscopy, aligning with industry demands for rigorous quality control. The compound's chromatographic behavior is frequently benchmarked against newer stationary phases, a subject gaining attention through queries like "HPLC method development for benzamides". Such analytical data supports its use in high-throughput screening platforms that dominate contemporary drug discovery pipelines.

In material science applications, the benzamide core demonstrates potential in supramolecular chemistry for designing functional materials. The amino-chloro substitution pattern facilitates specific non-covalent interactions, making it relevant to searches about "halogen bonding in crystal engineering". This multidisciplinary applicability positions the compound at the intersection of chemistry and materials science, two fields experiencing convergence in nanotechnology research.

Regulatory perspectives on 2-Amino-5-chloro-N-(cyclopropylmethyl)benzamide emphasize proper handling protocols and storage conditions to maintain stability. While not classified as hazardous under standard protocols, its photostability and hygroscopicity data are frequently requested in technical documentation, mirroring the industry's heightened focus on compound integrity throughout the supply chain. These practical considerations generate consistent search volume around "chemical storage best practices" among laboratory professionals.

The commercial availability of CAS 219689-55-1 through specialty chemical suppliers reflects its niche but growing importance. Procurement trends show increased interest in custom synthesis services for such intermediates, particularly from researchers investigating structure-activity relationships in lead optimization. This aligns with market analyses highlighting demand for tailored molecular building blocks, a sector projected to expand with advancements in combinatorial chemistry technologies.

Future research directions for this compound may explore its utility in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design - two rapidly evolving areas in drug development. The amino group presents opportunities for linker conjugation, addressing popular inquiries about "E3 ligase recruiters in targeted protein degradation". Such applications demonstrate how classical chemical scaffolds continue finding relevance in cutting-edge therapeutic modalities.